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Compound of Interest

Compound Name:
N-Benzylcyclohexylamine

hydrochloride

Cat. No.: B3060092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzylcyclohexylamine hydrochloride is an analytical reference standard categorized as

an arylcyclohexylamine. It has been identified as a cutting agent in illicit drug samples, such as

3,4-MDMA, making its accurate identification and quantification crucial in forensic and research

applications.[1] This document provides detailed application notes and protocols for the

analysis of N-Benzylcyclohexylamine hydrochloride using various analytical techniques.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Benzylcyclohexylamine
hydrochloride is presented below.
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Property Value Source

Chemical Name

N-cyclohexyl-

benzenemethanamine,

monohydrochloride

[1][2]

Synonyms

N-Benzylcyclohexanamine, N-

Benzyl-N-cyclohexylamine,

NBCA

[1]

CAS Number 16350-96-2 [1]

Molecular Formula C₁₃H₁₉N • HCl [1]

Formula Weight 225.8 g/mol [1][2]

Purity ≥98% [1]

Formulation A neat solid [1]

Solubility
Soluble in Acetonitrile,

Chloroform, and Methanol
[1]

Storage -20°C [1]

Stability ≥ 4 years [1]

Analytical Methods
A variety of analytical methods can be employed for the characterization and quantification of

N-Benzylcyclohexylamine hydrochloride. The primary techniques include Gas

Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography

(HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Infrared (IR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the definitive identification of N-Benzylcyclohexylamine due

to its high sensitivity and the detailed structural information provided by mass spectrometry.[3]

[4] It is particularly useful in forensic analysis for identifying the compound in complex matrices.

[1]
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This proposed protocol is based on established methodologies for structurally similar aromatic

amines and benzylamine derivatives.[3]

1. Sample Preparation:

Prepare a stock solution of N-Benzylcyclohexylamine hydrochloride at a concentration of

1 mg/mL in methanol.

Prepare a series of calibration standards by serially diluting the stock solution to the desired

concentration range (e.g., 1-100 µg/mL).

2. GC-MS Instrumentation and Conditions:

Parameter Recommended Setting

GC Column DB-1MS or similar non-polar column

Carrier Gas Helium at a constant flow rate of 2.5 mL/min

Injection Mode Splitless

Injector Temperature 250°C

Oven Temperature Program

Initial temperature of 80°C, hold for 2 minutes,

then ramp to 280°C at 10°C/min, and hold for 5

minutes.

MS Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-500

MS Transfer Line Temp 280°C

MS Ion Source Temp 230°C

3. Data Analysis:

The mass spectrum of N-Benzylcyclohexylamine is expected to show characteristic

fragmentation patterns, including an iminium cation fragment.
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Identification is confirmed by comparing the retention time and mass spectrum of the sample

to a certified reference standard.

Sample Preparation GC-MS Analysis Data Processing

Weigh N-Benzylcyclohexylamine HCl Dissolve in Methanol (1 mg/mL) Prepare Calibration Standards Inject Sample GC Separation MS Detection (EI, 70 eV) Acquire Total Ion Chromatogram (TIC) Extract Mass Spectrum Compare with Reference Standard

Click to download full resolution via product page

GC-MS analysis workflow for N-Benzylcyclohexylamine HCl.

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the quantification and purity assessment of N-
Benzylcyclohexylamine hydrochloride. A stability-indicating HPLC method can be developed

to separate the parent compound from its degradation products.[5]

This proposed protocol is based on methods for similar compounds and will require validation

for specific applications.[3][5]

1. Sample Preparation:

Prepare a stock solution of N-Benzylcyclohexylamine hydrochloride at 1 mg/mL in the

mobile phase diluent (e.g., 50:50 Acetonitrile:Water).

Prepare a series of calibration standards by serially diluting the stock solution to the desired

concentration range (e.g., 1-100 µg/mL).

Filter all solutions through a 0.45 µm membrane filter before injection.

2. HPLC Instrumentation and Conditions:
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Parameter Recommended Setting

HPLC Column
C18 reverse-phase column (e.g., 150 mm x 4.6

mm, 5 µm)

Mobile Phase

Isocratic elution with Acetonitrile and 0.025 M

KH₂PO₄ buffer (pH adjusted to 2.5 with

phosphoric acid) in a ratio of 40:60 (v/v).

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection UV at 220 nm

3. Data Analysis:

Quantification is achieved by constructing a calibration curve of peak area versus

concentration.

Purity is determined by calculating the percentage of the main peak area relative to the total

peak area.
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{Sample Preparation | 1. Dissolve in Mobile Phase
2. Prepare Standards

3. Filter (0.45 µm)}

{HPLC Analysis | Column: C18
Mobile Phase: ACN/Buffer

Detection: UV 220 nm}

{Data Analysis | 1. Integrate Peak Areas
2. Construct Calibration Curve

3. Quantify Sample}

Report Concentration and Purity

Click to download full resolution via product page

HPLC analysis workflow for N-Benzylcyclohexylamine HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an essential tool for the structural elucidation and confirmation of N-
Benzylcyclohexylamine hydrochloride. Both ¹H and ¹³C NMR spectra provide detailed

information about the molecular structure.

Spectra for N-benzylhydroxylamine hydrochloride, a related compound, have been recorded in

DMSO-d₆.[6][7] For N-Benzylcyclohexylamine hydrochloride, similar conditions can be

used.
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Nucleus Solvent
Expected Chemical Shifts
(ppm)

¹H NMR DMSO-d₆

Aromatic protons (benzyl

group), aliphatic protons

(cyclohexyl group), and the

benzylic CH₂ protons.

¹³C NMR DMSO-d₆
Aromatic and aliphatic

carbons.

1. Sample Preparation:

Dissolve approximately 5-10 mg of N-Benzylcyclohexylamine hydrochloride in 0.5-0.7 mL

of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

2. NMR Instrumentation and Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 300 MHz or higher).

The number of scans should be sufficient to obtain a good signal-to-noise ratio (e.g., 128

scans for ¹H and 1024 scans for ¹³C).[6]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the N-
Benzylcyclohexylamine hydrochloride molecule.

1. Sample Preparation:

For solid samples, the KBr pellet method is commonly used. Mix a small amount of the

sample with dry KBr powder and press into a transparent pellet.

Alternatively, Attenuated Total Reflectance (ATR) can be used by placing the solid sample

directly on the ATR crystal.[6]

2. FTIR Data Acquisition:
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Acquire the spectrum over a typical range of 4000-400 cm⁻¹.

A background spectrum should be collected and automatically subtracted.

Vibrational Mode
General Characteristic Frequency Range
(cm⁻¹)

N-H Stretch (Secondary Amine Salt) 2700-2250 (broad)

Aromatic C-H Stretch 3100-3000

Aliphatic C-H Stretch (CH₂) 3000-2850

C=C Stretch (Aromatic Ring) 1600-1450

C-N Stretch 1250-1020

Conclusion
The analytical methods described provide a comprehensive framework for the identification,

quantification, and purity assessment of N-Benzylcyclohexylamine hydrochloride. The

choice of method will depend on the specific analytical requirements, with GC-MS being ideal

for definitive identification and HPLC for routine quantification. NMR and IR spectroscopy are

invaluable for structural confirmation. It is essential to validate these methods for the specific

matrix and intended application to ensure accurate and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.mdpi.com/2227-9040/13/6/205
https://www.japsonline.com/admin/php/uploads/948_pdf.pdf
https://pure.mpg.de/rest/items/item_2190713/component/file_2224757/content
https://spectrabase.com/spectrum/F1upiKeowuW
https://www.benchchem.com/product/b3060092#analytical-methods-for-n-benzylcyclohexylamine-hydrochloride
https://www.benchchem.com/product/b3060092#analytical-methods-for-n-benzylcyclohexylamine-hydrochloride
https://www.benchchem.com/product/b3060092#analytical-methods-for-n-benzylcyclohexylamine-hydrochloride
https://www.benchchem.com/product/b3060092#analytical-methods-for-n-benzylcyclohexylamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3060092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

